Cas no 875224-04-7 (1-ethyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid)

1-Ethyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid is a cyclic carboxylic acid derivative with a partially hydrogenated naphthalene core. Its structure combines the rigidity of a tetrahydronaphthalene framework with the reactivity of a carboxylic acid functional group, making it a versatile intermediate in organic synthesis. The ethyl substituent at the 1-position enhances steric and electronic properties, influencing regioselectivity in further derivatization. This compound is particularly useful in pharmaceutical and agrochemical research, where its scaffold serves as a building block for bioactive molecules. Its stability under standard conditions and compatibility with common synthetic transformations contribute to its utility in multistep reactions.

1-ethyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid structure

875224-04-7 structure

Product Name:1-ethyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid

CAS No:875224-04-7

MF:C₁₃H₁₆O₂

MW:204.264944076538

CID:4663497

PubChem ID:62740441

Update Time:2025-10-13

1-ethyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-ethyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
- Inchi： 1S/C13H16O2/c1-2-15-13(14)12-9-5-7-10-6-3-4-8-11(10)12/h3-4,6,8,12H,2,5,7,9H2,1H3
- InChI Key： YNGYAVXHTVNYBC-UHFFFAOYSA-N
- SMILES： C1(C(OCC)=O)C2=C(C=CC=C2)CCC1

Computed Properties

Exact Mass: 204.115029749g/mol
Monoisotopic Mass: 204.115029749g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 37.3Å²

1-ethyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Pricemore >>

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Enamine	EN300-1725965-0.05g	1-ethyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid	875224-04-7	95%	0.05g	$162.0	2023-09-20
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Enamine	EN300-1725965-1.0g	1-ethyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid	875224-04-7	95%	1g	$699.0	2023-06-04
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Enamine	EN300-1725965-10.0g	1-ethyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid	875224-04-7	95%	10g	$3007.0	2023-06-04
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